Cas no 50728-08-0 (Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester)

Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester structure
50728-08-0 structure
Product name:Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester
CAS No:50728-08-0
MF:C9H21O2PS2
MW:256.365601301193
CID:364200
PubChem ID:14448284

Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester
    • 1-[ethoxy(2-ethylsulfanylethylsulfanyl)phosphoryl]propane
    • DTXSID90560406
    • 50728-08-0
    • O-Ethyl S-[2-(ethylsulfanyl)ethyl] propylphosphonothioate
    • Inchi: InChI=1S/C9H21O2PS2/c1-4-7-12(10,11-5-2)14-9-8-13-6-3/h4-9H2,1-3H3
    • InChI Key: ITELISRZYXCIFG-UHFFFAOYSA-N
    • SMILES: CCCP(=O)(OCC)SCCSCC

Computed Properties

  • Exact Mass: 256.07223
  • Monoisotopic Mass: 256.07205925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 76.9Ų

Experimental Properties

  • PSA: 26.3

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